Cas no 36804-17-8 (Silybin)

• Product Name: Silybin
• CAS No: 36804-17-8
• MF: C₂₅H₂₂O₁₀
• MW: 482.436188220978
• MDL: MFCD00872186
• CID: 303950
• PubChem ID: 87558860
• Update Time: 2026-05-14

Silybin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-,(2R,3R)-rel-
• Silybin (mixture of Silybin A and Silybin B)
• (2R,3R)-3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydr
• Silibinin
• SILYBIN (A + B MIXTURE)
• S0508
• Silybin
• 2,3-Dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-6-(3,5,7-trihydroxy-4-oxobenzopyran-2-yl)benzodioxine (mixture of Silybin A and Silybin B)
• Silibinin (mixture of Silybin A and Silybin B)
• (±)-Silybin
• Silybin A，SB-A

• MDL： MFCD00872186
• Inchi： InChI=1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20?,23-,24?,25+/m0/s1
• InChI Key： SEBFKMXJBCUCAI-DBMPWETRSA-N
• SMILES： COC1=C(O)C=CC(C2OC3C=C([C@H]4OC5=CC(=CC(O)=C5C(=O)[C@@H]4O)O)C=CC=3OC2CO)=C1

Computed Properties

• Exact Mass: 481.11300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 117
• XLogP3: 2.4

Experimental Properties

• Color/Form: solid
• Density: 1.527±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160°C(lit.)
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 159.05000
• LogP: 3.38430
• Solubility: Not determined
• Merck: 8532

Silybin Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：DJ2981770
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds